Cas no 1019512-92-5 (4-(Cyclopentylamino)benzonitrile)

4-(Cyclopentylamino)benzonitrile structure
1019512-92-5 structure
Product Name:4-(Cyclopentylamino)benzonitrile
CAS No:1019512-92-5
MF:C12H14N2
MW:186.252962589264
MDL:MFCD11145725
CID:2200247
PubChem ID:28475926
Update Time:2024-11-04

4-(Cyclopentylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(cyclopentylamino)benzonitrile
    • 1019512-92-5
    • CS-0439864
    • SCHEMBL3475103
    • DTXSID20651472
    • MFCD11145725
    • AKOS000240367
    • BS-19137
    • Benzonitrile, 4-(cyclopentylamino)-
    • EN300-162309
    • 4-(Cyclopentylamino)benzonitrile
    • MDL: MFCD11145725
    • Inchi: 1S/C12H14N2/c13-9-10-5-7-12(8-6-10)14-11-3-1-2-4-11/h5-8,11,14H,1-4H2
    • InChI Key: BIGJOYDBXGFEPA-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(C#N)=CC=1)C1CCCC1

Computed Properties

  • Exact Mass: 186.115698455g/mol
  • Monoisotopic Mass: 186.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.8Ų

4-(Cyclopentylamino)benzonitrile Pricemore >>

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